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Application Notes and Protocols for Fluciclovine
F 18 Imaging
For Researchers, Scientists, and Drug Development Professionals

These detailed application notes and protocols provide comprehensive guidance on patient

preparation and injection techniques for Fluciclovine F 18 (commercially known as Axumin®)

Positron Emission Tomography (PET) imaging. Adherence to these guidelines is crucial for

optimal image quality and accurate interpretation in clinical research and drug development

settings.

Patient Preparation
Proper patient preparation is essential to minimize physiological variations that could interfere

with Fluciclovine F 18 biodistribution and image interpretation.

Pre-Scan Preparatory Protocol

Methodological & Application

Check Availability & Pricing
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Parameter Recommendation Rationale

Dietary Restriction

Fasting for a minimum of 4

hours prior to Fluciclovine F 18

administration.[1][2][3][4][5][6]

[7][8]

To equalize plasma amino acid

levels and reduce potential for

altered biodistribution of the

radiotracer.[8] Sips of water for

taking medications are

permissible.[1][2][3][5][6][7][8]

Exercise

Avoid significant or strenuous

exercise for at least 24 hours

prior to the PET scan.[1][2][6]

[7][9][10][11]

Strenuous activity can increase

amino acid transport and

protein synthesis in muscles,

leading to increased muscle

uptake of Fluciclovine F 18

and potentially obscuring sites

of disease.[2]

Hydration

Patients should be well-

hydrated.[9] Encourage

drinking water before the scan.

Adequate hydration helps in

the clearance of the

radiotracer and reduces

radiation exposure to the

bladder.[2]

Voiding

Patients should be encouraged

to void approximately 30 to 60

minutes before the injection

and then refrain from voiding

until the scan is complete.[1]

[12][6]

This helps to minimize urinary

radioactivity in the bladder

which could otherwise interfere

with the interpretation of pelvic

imaging.[5][6][13]

Medications

Patients can generally

continue to take their

prescribed medications.[5][10]

There are no known

contraindications with other

medications.[5]
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Pre-Scan Instructions (≥ 24 hours prior)

Day of Scan

At the Imaging Facility

Avoid Strenuous Exercise

Fast for at least 4 hours

Ensure Good Hydration

Take regular medications with sips of water

Void 30-60 minutes before injection

Patient Arrives at Imaging Facility

Confirm Preparation Compliance

Establish Intravenous Access

Click to download full resolution via product page

Patient preparation workflow for Fluciclovine F 18 imaging.
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The correct administration of Fluciclovine F 18 is critical for ensuring the accurate delivery of

the radiotracer and for the safety of both the patient and healthcare professionals.

Radiopharmaceutical Handling and Dosing

Methodological & Application

Check Availability & Pricing
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Parameter Specification
Rationale and Safety
Precautions

Recommended Dose
370 MBq (10 mCi)[1][3][4][5]

[14]

This dose provides a good

balance between image quality

and radiation exposure.

Administration Route
Intravenous (IV) bolus

injection.[1][3][4][7][14]

Ensures rapid and complete

delivery of the radiotracer into

the systemic circulation.

Visual Inspection

Inspect the solution for

particulate matter and

discoloration before

administration.[1][4][12][14]

Do not use if the solution is not

clear and colorless.

Aseptic Technique

Use aseptic technique and

radiation shielding (e.g.,

syringe shields) during

withdrawal and administration.

[1][3][4][12][14]

To prevent contamination and

minimize radiation exposure to

personnel.[3][4][14]

Injection Volume

The recommended maximum

volume of undiluted

Fluciclovine F 18 is 5 mL.[1][2]

[4][12][7][14][15]

The drug may be diluted with

0.9% Sodium Chloride

Injection, USP.[1][2][3][4][12]

[14]

Injection Site
Injection into the right arm is

preferred.[1][2][6]

To avoid potential

misinterpretation of radiotracer

stasis in the left axillary vein as

a metastatic lymph node

(Virchow's node).[1][6]

Saline Flush

Administer an intravenous

flush of sterile 0.9% Sodium

Chloride Injection, USP, after

the injection.[1][2][3][4][12][7]

[11][14]

To ensure the full dose is

delivered from the IV line into

the patient's circulation.[1][2][3]

[4][12][7][14]
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Fluciclovine F 18 Injection Protocol

Preparation

Administration

Post-Injection

Visually Inspect Vial

Calculate and Withdraw Dose (370 MBq)

Position Patient Supine on PET/CT Scanner

Administer IV Bolus Injection (Right Arm Preferred)

Administer Saline Flush

Position Patient's Arms Above Head

Begin PET Scan 3-5 minutes post-injection

Click to download full resolution via product page

Fluciclovine F 18 injection and imaging initiation workflow.

Image Acquisition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://www.benchchem.com/product/b1672863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While this document focuses on patient preparation and injection, the timing of image

acquisition is directly linked to these procedures.

Scan Initiation and Parameters
Parameter Recommendation Rationale

Scan Start Time

Begin PET scanning 3 to 5

minutes after the completion of

the Fluciclovine F 18 injection.

[1][2][3][4][12][7][11][14]

The optimal tumor-to-

background contrast is

observed between 4 and 10

minutes post-injection.[1][3][7]

Patient Positioning

The patient should be

positioned supine with their

arms raised above their head.

[1][3][4][12][7][11][15]

This position minimizes beam

hardening artifacts and allows

for a clear field of view of the

torso.

Scan Duration

A typical total scan time is

between 20 to 30 minutes.[1]

[3][4][12][7][11][14]

This duration allows for

adequate data acquisition from

the mid-thigh to the base of the

skull.[3][4][12][7][11][14]

Note: Alterations in biodistribution may occur if scanning is initiated too early (increased blood

pool) or too late (increased muscle uptake), which should be considered during image

interpretation.[1]

Safety Considerations
Radiation Safety: Fluciclovine F 18 is a radioactive drug. All handling should be performed

by qualified personnel using appropriate safety measures, including waterproof gloves and

effective shielding, to minimize radiation exposure to both the patient and healthcare

providers.[3][4][14] The effective radiation dose from a 370 MBq injection is approximately 8

mSv.[3][4][14]

Hypersensitivity Reactions: Although rare, hypersensitivity reactions, including anaphylaxis,

may occur. Emergency resuscitation equipment and trained personnel should be readily

available.[14][15][16]
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Image Interpretation: A negative scan does not definitively rule out recurrent prostate cancer,

and a positive scan does not confirm it.[14] Fluciclovine F 18 uptake can also be seen in

other cancers and in benign prostatic hypertrophy.[14][16] Clinical correlation and potentially

histopathological evaluation are recommended.[14][16] The performance of Fluciclovine F

18 imaging may be influenced by PSA levels.[14]

By following these detailed protocols, researchers, scientists, and drug development

professionals can ensure the standardization and quality of Fluciclovine F 18 PET imaging

studies, leading to more reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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